Cas no 125287-08-3 (Oxazolo[4,5-g]pyrido[2,1-c][1,4]benzodiazepine-7,13(6H,7aH)-dione,2-amino-8,9-dihydro-, (7aS)-)

Oxazolo[4,5-g]pyrido[2,1-c][1,4]benzodiazepine-7,13(6H,7aH)-dione,2-amino-8,9-dihydro-, (7aS)- Properties

Names and Identifiers

• Oxazolo[4,5-g]pyrido[2,1-c][1,4]benzodiazepine-7,13(6H,7aH)-dione,2-amino-8,9-dihydro-, (7aS)-
• Oxazolo(4,5-g)pyrido(2,1-c)(1,4)benzodiazepine-7,13(6H,7aH)-dione, 2-amino-8,9-dihydro-, (7aS)-
• DTXSID60925068
• 125287-08-3
• (+)-Iforrestine
• 7-Hydroxy-2-imino-1,2,8,9-tetrahydro[1,3]oxazolo[4,5-g]pyrido[2,1-c][1,4]benzodiazepin-13(7aH)-one
• Iforrestine
• +Expand

• InChIKey： MCNNCDFRSLCHRM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12N4O3/c15-14-17-11-9(21-14)5-4-7-10(11)13(20)18-6-2-1-3-8(18)12(19)16-7/h2,4-6,8H,1,3H2,(H2,15,17)(H,16,19)
• SMILES： NC1OC2=C(C3=C(C=C2)NC(=O)C2CCC=CN2C3=O)N=1

Computed Properties

• Exact Mass: 284.09106
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 284.09094026g/mol
• Heavy Atom Count: 21
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.46

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Isotropis forrestii